Cas no 1007541-94-7 (5-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1007541-94-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 2104022
• PubChem ID: 23005671
• Update Time: 2024-11-05

5-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-5-methyl-1H-pyrazole-4-carboxylic acid
• 5-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• IIUHZXGAQHOQSG-UHFFFAOYSA-N
• NE34976
• AKOS003673000
• Z802539828
• CS-0120143
• SCHEMBL574416
• AT10396
• 5-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylicacid
• 5-methyl-1-propan-2-ylpyrazole-4-carboxylic acid
• 1007541-94-7
• EN300-124985
• DA-29271
• 5-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H12N2O2/c1-5(2)10-6(3)7(4-9-10)8(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： IIUHZXGAQHOQSG-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 300.7±22.0 °C at 760 mmHg
• Flash Point: 135.7±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)